Cas no 951891-49-9 (6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid)

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid is a fluorinated aromatic ketone carboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro-difluorophenyl moiety linked to a hexanoic acid chain via a ketone group, offering versatility as an intermediate in organic transformations. The presence of electron-withdrawing substituents enhances reactivity in nucleophilic substitution or cross-coupling reactions, while the carboxyl group allows for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid structure

951891-49-9 structure

Product Name:6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid

CAS No:951891-49-9

MF:C₁₂H₁₁ClF₂O₃

MW:276.663749933243

CID:4722578

Update Time:2025-06-09

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

- 6-(2-CHLORO-4,5-DIFLUOROPHENYL)-6-OXOHEXANOIC ACID
- 7208d
- SEL13633742
- 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid
- Inchi： 1S/C12H11ClF2O3/c13-8-6-10(15)9(14)5-7(8)11(16)3-1-2-4-12(17)18/h5-6H,1-4H2,(H,17,18)
- InChI Key： SEWFDFQJGJBGAY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C(CCCCC(=O)O)=O)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 312
Topological Polar Surface Area: 54.4

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	207486-1g	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9	97%	1g	￡352.00	2022-03-01
Fluorochem	207486-2g	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9	97%	2g	￡613.00	2022-03-01
Fluorochem	207486-5g	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9	97%	5g	￡1447.00	2022-03-01
Key Organics Ltd	MS-21052-1G	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9	>95%	1g	£388.00	2025-02-08
Key Organics Ltd	MS-21052-5G	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9	>95%	5g	£1415.00	2025-02-08
TRC	C101840-250mg	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9		250mg	$ 365.00	2022-06-06
TRC	C101840-500mg	6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid	951891-49-9		500mg	$ 605.00	2022-06-06

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890

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Additional information on 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid

Comprehensive Analysis of 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid (CAS No. 951891-49-9)

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid (CAS No. 951891-49-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluorophenyl and oxohexanoic acid moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining halogenated aromatic rings with a carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs). The compound's CAS No. 951891-49-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its chloro and difluoro substitutions are key to its reactivity, enabling precise modifications in synthetic pathways.

One of the trending topics in chemistry is the development of sustainable synthesis methods. 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid aligns with this trend, as researchers explore greener catalysts and solvent-free reactions to produce it. Questions like "How to synthesize 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid efficiently?" or "What are the applications of CAS No. 951891-49-9 in medicinal chemistry?" are commonly encountered in search engines, highlighting its practical importance.

The compound's oxohexanoic acid segment contributes to its solubility and interaction with biological targets, making it valuable for designing enzyme inhibitors or receptor modulators. Its halogenated aromatic ring also enhances its lipophilicity, a critical factor in drug delivery systems. These properties are frequently discussed in forums and research papers, emphasizing its role in addressing challenges like drug resistance and targeted therapy.

From an industrial perspective, 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid is often utilized in high-throughput screening and combinatorial chemistry. Its CAS No. 951891-49-9 is a staple in chemical catalogs, catering to labs focused on structure-activity relationship (SAR) studies. The compound's compatibility with modern analytical techniques, such as HPLC and NMR spectroscopy, further solidifies its utility in quality control and characterization.

In conclusion, 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid (CAS No. 951891-49-9) is a multifaceted compound bridging gaps between synthetic chemistry and applied sciences. Its chloro-difluorophenyl backbone and carboxylic acid functionality offer endless possibilities for innovation, resonating with contemporary research themes like precision medicine and green chemistry. As interest in halogenated intermediates grows, this compound will undoubtedly remain a focal point in scientific exploration.